Titanium disulfate

• CAS: 27960-69-6
• Synonyms: sulfuricacid,titanium(4+)salt; sulfuricacid,titanium(4++)salt; titanicsulfate; TITANIUM SULFATE; TITANYL SULFATE; TITANIUM(IV) SULFATE; titanium disulphate; TITANICSULPHATE
• Molecular Formula: O8S2Ti
• Molecular Weight: 240 g/mol
• SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ti+4]
• InChI: InChI=1S/2H2O4S.Ti/c2*1-5(2,3)4;/h2*(H2,1,2,3,4);/q;;+4/p-4
• InChIKey: HDUMBHAAKGUHAR-UHFFFAOYSA-J
• Solubility: INSOL IN COLD OR HOT WATER; SOL IN DIL ACID; INSOL IN ALC, ETHER, CONCN SULFURIC ACID.

Groundwater remediation and catalyst manufacturing demand high-performance coagulants and precursors that minimize dosage and energy costs. Titanium disulfate (Ti(SO₄)₂) addresses these challenges: - Achieves 50% lower coagulant dosage for As(III) removal vs. Fe₂(SO₄)₃, meeting WHO arsenic limits (<10 μg/L) across pH 4.0-9.0. - Enables supported superacid catalyst synthesis at lower calcination temperatures (625 °C vs. 725 °C for Zr(SO₄)₂), reducing energy consumption. - Delivers 7-48% higher As(III) removal efficiency than ferric sulfate, validated in peer-reviewed studies. Supplied as a hygroscopic crystalline solid (≥96% purity), suitable for water treatment facilities and catalyst R&D. Bulk quantities available with global shipping.

Titanium Disulfate (CAS 27960-69-6) Procurement & Technical Baseline

Titanium disulfate (Ti(SO₄)₂, CAS 27960-69-6), also known as titanium(IV) sulfate, is an inorganic salt with a molecular weight of 239.99 g/mol . It is a white to yellowish hygroscopic crystalline solid that is soluble in water and dilute acids, forming highly acidic solutions [1]. This compound serves as a critical precursor in titanium dioxide (TiO₂) production via the sulfate process and finds specialized applications as a coagulant in water treatment, a solid acid catalyst in organic synthesis, and a component in heterogeneous catalyst preparation [2][3].

• [1] Baidu Baike. (2025). Titanium sulfate. Baidu Encyclopedia. View Source
• [2] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. Water Research, 47(13), 4340-4348. View Source
• [3] Liao, D. Z. (2003). The Catalytic Activity of Titanium Sulfate in Ketalization and Esterification. Chinese Journal of Applied Chemistry, 20(4), 403-405. View Source

Why Titanium Disulfate Cannot Be Readily Substituted by Other Titanium Sulfates or Metal Coagulants

Simple in-class substitution of titanium disulfate with related compounds such as titanyl sulfate (TiOSO₄), ferric sulfate (Fe₂(SO₄)₃), or zirconium sulfate (Zr(SO₄)₂) is not scientifically valid due to fundamentally divergent physicochemical and performance characteristics. Ti(SO₄)₂ spontaneously hydrolyzes in aqueous solution to form TiOSO₄, altering its active species and complicating direct application [1]. Moreover, Ti(SO₄)₂ exhibits markedly superior arsenic(III) removal efficiency compared to Fe₂(SO₄)₃, requiring only half the coagulant dosage to achieve equivalent purification [2][3]. In acid catalysis, Ti(SO₄)₂ supported on zirconia demonstrates higher catalytic activity than Zr(SO₄)₂/ZrO₂ controls due to enhanced surface acidity [4]. These quantifiable differences underscore that procurement and experimental design decisions must be based on the specific compound's validated performance metrics, not merely its elemental composition.

• [1] WebQC. (n.d.). Ti(SO4)2 + H2O = TiOSO4 + H2SO4 - Balanced Chemical Equation. ChemicalAid. View Source
• [2] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. Water Research, 47(13), 4340-4348. View Source
• [3] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. PubMed Abstract. PMID: 23764585. View Source
• [4] Sohn, J. R., et al. (2002). Characterization of titanium sulfate supported on zirconia and activity for acid catalysis. Langmuir, 18(5), 1666-1673. View Source

Quantitative Performance Differentiation of Titanium Disulfate Against Key Comparators

Superior Arsenite (As(III)) Removal Efficiency vs. Ferric Sulfate in Water Treatment

In a direct head-to-head comparison, Ti(SO₄)₂ achieved significantly higher As(III) removal efficiencies than Fe₂(SO₄)₃ across a pH range of 4.0–9.0. At coagulant dosages of 8.0 mg/L and 12.0 mg/L, Ti(SO₄)₂ outperformed Fe₂(SO₄)₃ by 7.39–32.8% and 3.14–48.1%, respectively [1][2]. Crucially, to reduce As(III) concentration from 0.2 mg/L to the 10 μg/L threshold, Ti(SO₄)₂ required only ~50% of the dosage needed for Fe₂(SO₄)₃ [1].

Evidence Dimension	As(III) removal efficiency and required coagulant dosage
Target Compound Data	Ti(SO₄)₂: As(III) removal efficiency superior by 7.39–48.1% depending on pH and dosage; required dosage to achieve 10 μg/L As(III) is ~50% of Fe₂(SO₄)₃.
Comparator Or Baseline	Fe₂(SO₄)₃: Reference coagulant.
Quantified Difference	Ti(SO₄)₂ removal efficiency > Fe₂(SO₄)₃ by 7.39–48.1%; Ti(SO₄)₂ dosage requirement is ~50% lower.
Conditions	Aqueous As(III) solutions (0.2 mg/L initial), pH 4.0–9.0, coagulant dosages 8.0 and 12.0 mg/L.

Why This Matters

For water treatment procurement, Ti(SO₄)₂ offers significantly lower chemical consumption and cost per unit of arsenic removed, coupled with broader operational pH flexibility compared to traditional ferric coagulants.

• [1] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. Water Research, 47(13), 4340-4348. View Source
• [2] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. PubMed Abstract. PMID: 23764585. View Source

Higher Catalytic Activity in Acid-Catalyzed Reactions vs. Zirconium Sulfate on Zirconia Support

When supported on zirconia (ZrO₂) and calcined at 600 °C, a 5 wt% Ti(SO₄)₂ loading (5-Ti(SO₄)₂/ZrO₂) exhibited maximum catalytic activity for 2-propanol dehydration and cumene dealkylation [1]. Direct comparison revealed that Ti(SO₄)₂/ZrO₂ catalysts possessed higher catalytic activity for 2-propanol dehydration than analogous Zr(SO₄)₂/ZrO₂ catalysts lacking titanium incorporation [1].

Evidence Dimension	Catalytic activity for 2-propanol dehydration
Target Compound Data	5-Ti(SO₄)₂/ZrO₂ calcined at 600 °C: Exhibited maximum catalytic activity.
Comparator Or Baseline	Zr(SO₄)₂/ZrO₂ without titanium: Lower catalytic activity.
Quantified Difference	Qualitative superiority of Ti(SO₄)₂/ZrO₂ over Zr(SO₄)₂/ZrO₂; exact rate constants or turnover frequencies not provided in abstract, but activity ranking established.
Conditions	Catalysts prepared by impregnation of Zr(OH)₄ with Ti(SO₄)₂ solution, calcined at 600 °C.

Why This Matters

In the selection of solid acid catalysts for dehydration or alkylation processes, Ti(SO₄)₂/ZrO₂ offers a demonstrably more active system than zirconium sulfate-based alternatives, potentially reducing reactor size or catalyst loading.

• [1] Sohn, J. R., et al. (2002). Characterization of titanium sulfate supported on zirconia and activity for acid catalysis. Langmuir, 18(5), 1666-1673. View Source

Divergent TiO₂ Precursor Performance: Surface Area and Adsorption Properties vs. Tetrabutyl Titanate

Mesoporous TiO₂ synthesized from Ti(SO₄)₂ via a hydrothermal method yielded a specific surface area of 153.2 m²/g, compared to 314.3 m²/g for TiO₂ prepared from tetrabutyl titanate under identical conditions [1]. Despite the lower surface area, the Ti(SO₄)₂-derived TiO₂ exhibited a superior Congo red adsorption rate, maintaining >90% removal compared to >70% for the tetrabutyl titanate-derived material [1].

Evidence Dimension	Specific surface area and Congo red adsorption rate of synthesized mesoporous TiO₂
Target Compound Data	Ti(SO₄)₂-derived TiO₂: Specific surface area 153.2 m²/g; Congo red adsorption >90%.
Comparator Or Baseline	Tetrabutyl titanate-derived TiO₂: Specific surface area 314.3 m²/g; Congo red adsorption >70%.
Quantified Difference	Ti(SO₄)₂ route yields 51.3% lower surface area but achieves ≥20 percentage points higher adsorption efficiency for Congo red.
Conditions	Hydrothermal synthesis method, identical conditions for both precursors.

Why This Matters

This counterintuitive result highlights that Ti(SO₄)₂ produces TiO₂ with distinct surface chemistry or pore architecture that favors specific adsorption applications, making it a non-interchangeable precursor for targeted environmental remediation or catalyst support design.

• [1] Zhang, D., et al. (n.d.). Synthesis of Mesoporous TiO2 and Its Adsorption Ability for Congo Red. China Powder Science and Technology. View Source

Optimized Calcination Temperature for Solid Superacid Activity vs. Zirconium Sulfate

Comparative thermal activation studies reveal that Ti(SO₄)₂ and Zr(SO₄)₂ achieve maximum catalytic activity for cumene cracking at distinctly different calcination temperatures. Ti(SO₄)₂ exhibited its peak activity when calcined at 625 °C, whereas Zr(SO₄)₂ required a higher temperature of 725 °C [1]. This difference reflects the unique thermal decomposition and acid site generation profile of Ti(SO₄)₂.

Evidence Dimension	Optimal calcination temperature for maximum cumene cracking activity
Target Compound Data	Ti(SO₄)₂: Maximum activity at 625 °C calcination.
Comparator Or Baseline	Zr(SO₄)₂: Maximum activity at 725 °C calcination.
Quantified Difference	Ti(SO₄)₂ optimal calcination temperature is 100 °C lower than that of Zr(SO₄)₂.
Conditions	Sulfates calcined in air at 500–800 °C; cumene cracking used as probe reaction.

Why This Matters

For industrial catalyst preparation, the lower optimal calcination temperature of Ti(SO₄)₂ translates to reduced energy consumption and potentially less sintering of support materials, offering a processing advantage over zirconium sulfate in the manufacture of solid superacid catalysts.

• [1] Arata, K., Hino, M., & Yamagata, N. (1990). Acidity and Catalytic Activity of Zirconium and Titanium Sulfates Heat-Treated at High Temperature. Solid Superacid Catalysts. Bulletin of the Chemical Society of Japan, 63(1), 244-246. View Source

Esterification Catalysis: Favorable Comparison Against Concentrated Sulfuric Acid

In the synthesis of acetate esters, Ti(SO₄)₂ as a heterogeneous catalyst was compared to the conventional homogeneous catalyst, 98% H₂SO₄. The study concluded that Ti(SO₄)₂ gave a better result, achieving an ethyl acetate recovery rate of over 69% under optimized conditions [1]. Additionally, in ketalization and esterification reactions, calcined Ti(SO₄)₂ achieved a 97% yield of dibutyl succinate and an 89% yield in cyclohexanone ketalization [2].

Evidence Dimension	Catalytic performance in esterification reactions
Target Compound Data	Ti(SO₄)₂: Ethyl acetate recovery >69%; dibutyl succinate yield 97%; cyclohexanone ketal yield 89%.
Comparator Or Baseline	98% H₂SO₄ (homogeneous catalyst): Qualitative statement 'result is better' for Ti(SO₄)₂.
Quantified Difference	Exact yield difference vs. H₂SO₄ not quantified; however, Ti(SO₄)₂ offers the additional benefits of heterogeneous catalysis (reusability, easier separation).
Conditions	Varying esterification and ketalization conditions; e.g., 140°C, catalyst amount 4% for ketalization.

Why This Matters

Ti(SO₄)₂ presents a viable, reusable solid acid alternative to corrosive, difficult-to-separate liquid H₂SO₄ in esterification processes, aligning with green chemistry principles and potentially reducing downstream purification costs.

• [1] Acemap. (n.d.). A Study of the Synthesis of Acetate Ester Catalyzed by Titanium Sulfate. Acemap Paper Summary. View Source
• [2] Liao, D. Z. (2003). The Catalytic Activity of Titanium Sulfate in Ketalization and Esterification. Chinese Journal of Applied Chemistry, 20(4), 403-405. View Source

Evidence-Backed Application Scenarios for Titanium Disulfate

High-Efficiency Arsenic Remediation in Drinking Water Treatment

Given its proven 50% dosage reduction and 7-48% higher As(III) removal efficiency compared to Fe₂(SO₄)₃ [1], Ti(SO₄)₂ is particularly suited for water treatment facilities targeting stringent arsenic limits (<10 μg/L). Its robust performance across a wide pH range (4.0–9.0) makes it a versatile coagulant for groundwater remediation where pH adjustment may be impractical or costly.

Synthesis of High-Adsorption Mesoporous TiO₂ for Environmental Cleanup

The unique adsorption characteristics of TiO₂ derived from Ti(SO₄)₂, specifically its >90% Congo red removal efficiency despite a lower surface area [2], recommend its use in the tailored synthesis of adsorbents for dye-contaminated wastewater. This property may extend to the removal of other organic pollutants, positioning Ti(SO₄)₂ as a strategic precursor for environmental remediation materials.

Preparation of Energy-Efficient Solid Superacid Catalysts

The lower optimal calcination temperature of Ti(SO₄)₂ (625 °C) relative to Zr(SO₄)₂ (725 °C) for achieving maximum acid catalytic activity [3] offers a tangible energy-saving advantage in catalyst manufacturing. This makes Ti(SO₄)₂ a preferred precursor for the production of supported superacid catalysts used in refinery processes such as cumene cracking and alcohol dehydration.

Green Esterification Processes in Fine Chemical Synthesis

Ti(SO₄)₂ serves as an effective, reusable solid acid catalyst for esterification and ketalization, achieving high yields (e.g., 97% for dibutyl succinate [4]) while offering easier separation and lower corrosivity than traditional H₂SO₄. This aligns with sustainable manufacturing goals in the production of plasticizers, solvents, and pharmaceutical intermediates.

• [1] Sun, Y., et al. (2013). Enhanced arsenite removal from water by Ti(SO4)2 coagulation. Water Research, 47(13), 4340-4348. View Source
• [2] Zhang, D., et al. (n.d.). Synthesis of Mesoporous TiO2 and Its Adsorption Ability for Congo Red. China Powder Science and Technology. View Source
• [3] Arata, K., Hino, M., & Yamagata, N. (1990). Acidity and Catalytic Activity of Zirconium and Titanium Sulfates Heat-Treated at High Temperature. Solid Superacid Catalysts. Bulletin of the Chemical Society of Japan, 63(1), 244-246. View Source
• [4] Liao, D. Z. (2003). The Catalytic Activity of Titanium Sulfate in Ketalization and Esterification. Chinese Journal of Applied Chemistry, 20(4), 403-405. View Source